Cas no 1368448-74-1 (2-Methylbenzo[d]oxazole-6-acetonitrile)

• Product Name: 2-Methylbenzo[d]oxazole-6-acetonitrile
• CAS No: 1368448-74-1
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4819135
• Update Time: 2025-11-01

2-Methylbenzo[d]oxazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-6-acetonitrile

• Inchi： 1S/C10H8N2O/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7/h2-3,6H,4H2,1H3
• InChI Key： XOBNKMWTPFJWNG-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(CC#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methylbenzo[d]oxazole-6-acetonitrile

Recent Advances in the Study of 2-Methylbenzo[d]oxazole-6-acetonitrile (CAS: 1368448-74-1) in Chemical Biology and Pharmaceutical Research

2-Methylbenzo[d]oxazole-6-acetonitrile (CAS: 1368448-74-1) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its benzo[d]oxazole core and acetonitrile functional group, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in medicinal chemistry.

One of the most significant findings in recent research is the use of 2-Methylbenzo[d]oxazole-6-acetonitrile as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that modifications to the 2-methylbenzo[d]oxazole scaffold can lead to compounds with enhanced selectivity and potency against specific kinase targets. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of derivatives based on this scaffold, which exhibited promising activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer.

In addition to its applications in kinase inhibitor development, 2-Methylbenzo[d]oxazole-6-acetonitrile has also been explored for its potential in antimicrobial research. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents incorporating this scaffold. The study found that certain derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that the 2-methylbenzo[d]oxazole-6-acetonitrile scaffold could serve as a valuable starting point for the development of new antibiotics to address the growing problem of antimicrobial resistance.

The chemical synthesis and optimization of 2-Methylbenzo[d]oxazole-6-acetonitrile derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have enabled the efficient preparation of diverse derivatives with improved yields and purity. For instance, a 2022 study in Organic & Biomolecular Chemistry described a palladium-catalyzed C-H functionalization approach to access highly functionalized 2-methylbenzo[d]oxazole derivatives, including 2-Methylbenzo[d]oxazole-6-acetonitrile. This method offers a streamlined route for the diversification of the scaffold, facilitating structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the application of 2-Methylbenzo[d]oxazole-6-acetonitrile in drug discovery. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical studies. However, the growing body of research on this scaffold underscores its potential as a versatile tool in medicinal chemistry. Future directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as the development of more efficient synthetic routes to enable large-scale production.

In conclusion, 2-Methylbenzo[d]oxazole-6-acetonitrile (CAS: 1368448-74-1) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its utility in the development of kinase inhibitors and antimicrobial agents, as well as advances in its synthetic accessibility. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in the discovery of new therapeutic agents. Researchers and industry professionals are encouraged to explore its applications further and collaborate to overcome existing challenges.